Cas no 2228962-11-4 (3-(3,5-Dimethoxy-4-methylphenyl)azetidin-3-ol)

• Product Name: 3-(3,5-Dimethoxy-4-methylphenyl)azetidin-3-ol
• CAS No: 2228962-11-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6435339
• PubChem ID: 165628406
• Update Time: 2025-05-24

3-(3,5-Dimethoxy-4-methylphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxy-4-methylphenyl)azetidin-3-ol
• 2228962-11-4
• EN300-1795599
• 3-(3,5-Dimethoxy-4-methylphenyl)azetidin-3-ol

• Inchi： 1S/C12H17NO3/c1-8-10(15-2)4-9(5-11(8)16-3)12(14)6-13-7-12/h4-5,13-14H,6-7H2,1-3H3
• InChI Key： JQOXVUGQNBFLNX-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C(C)=C(C=2)OC)OC)CNC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.7Ų

Additional information on 3-(3,5-Dimethoxy-4-methylphenyl)azetidin-3-ol

Comprehensive Overview of 3-(3,5-Dimethoxy-4-methylphenyl)azetidin-3-ol (CAS No. 2228962-11-4)

3-(3,5-Dimethoxy-4-methylphenyl)azetidin-3-ol (CAS No. 2228962-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the azetidine class, characterized by a four-membered nitrogen-containing ring, which is increasingly studied for its bioactivity and role in drug discovery. The presence of dimethoxy and methyl substituents on the phenyl ring further enhances its chemical versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for azetidine derivatives has surged, driven by their prominence in medicinal chemistry. Researchers are particularly interested in compounds like 3-(3,5-Dimethoxy-4-methylphenyl)azetidin-3-ol due to their potential as building blocks for novel therapeutics. The compound's hydroxyl group and azetidine ring offer opportunities for further functionalization, enabling the development of targeted molecules for conditions such as inflammation, metabolic disorders, and neurological diseases. This aligns with current trends in precision medicine and small-molecule drug development, where modular scaffolds are highly sought after.

From a synthetic perspective, CAS No. 2228962-11-4 exemplifies the growing importance of heterocyclic chemistry in modern research. Its structure combines aromatic and aliphatic components, providing a platform for exploring structure-activity relationships (SAR). This is particularly relevant in the context of AI-driven drug design, where computational models frequently utilize such compounds to predict bioactivity and optimize lead candidates. The compound's logP and hydrogen-bonding capacity also make it a subject of interest in ADMET studies, a hot topic in pharmaceutical development.

The applications of 3-(3,5-Dimethoxy-4-methylphenyl)azetidin-3-ol extend beyond pharmaceuticals. It has been investigated in agrochemical research for its potential as a precursor to crop protection agents. The dimethoxy and methyl groups contribute to its lipophilicity, a desirable trait for formulations requiring controlled release or environmental stability. Additionally, its compatibility with green chemistry principles—such as reduced toxicity and biodegradability—positions it as a candidate for sustainable chemical solutions, a major focus in industrial R&D today.

Analytical characterization of CAS No. 2228962-11-4 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards, especially when used in high-throughput screening or combinatorial chemistry. The rise of automated synthesis platforms has further increased the demand for well-characterized intermediates like this, as reproducibility is critical for scaling up production.

In summary, 3-(3,5-Dimethoxy-4-methylphenyl)azetidin-3-ol represents a convergence of innovation in synthetic chemistry and applied life sciences. Its multifaceted utility—from drug discovery to sustainable agrochemicals—highlights its relevance in addressing contemporary challenges. As research continues to explore its derivatives and analogs, this compound is poised to remain a key player in the evolution of functional materials and bioactive molecules.